Cas no 198075-83-1 (4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)-)

4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)- is a specialized heterocyclic compound featuring an oxazole core substituted with a tert-butyl group and an acetonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The tert-butyl group enhances steric stability, while the nitrile functionality offers versatility for further derivatization. Its high purity and well-defined molecular architecture ensure consistent performance in coupling reactions and cyclization processes. Suitable for research and industrial applications, this compound is handled under controlled conditions to maintain integrity.

4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)- structure

198075-83-1 structure

Product Name:4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)-

CAS No:198075-83-1

MF:C₉H₁₂N₂O

MW:164.204381942749

CID:3874432

PubChem ID:22169517

Update Time:2025-08-11

4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)-
- 2-(2-Tert-Butyl-1,3-oxazol-4-yl)acetonitrile
- 198075-83-1
- EN300-695996
- TVCQBDQBYBMYGN-UHFFFAOYSA-N
- SCHEMBL4326585
- 2-tert-butyl-4-cyanomethyloxazole
- Inchi： 1S/C9H12N2O/c1-9(2,3)8-11-7(4-5-10)6-12-8/h6H,4H2,1-3H3
- InChI Key： TVCQBDQBYBMYGN-UHFFFAOYSA-N
- SMILES： O1C=C(CC#N)N=C1C(C)(C)C

Computed Properties

Exact Mass: 164.094963011Da
Monoisotopic Mass: 164.094963011Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.8Å²

4-Oxazoleacetonitrile, 2-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-695996-0.05g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	0.05g	$1056.0	2023-05-24
Enamine	EN300-695996-0.1g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	0.1g	$1106.0	2023-05-24
Enamine	EN300-695996-0.25g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	0.25g	$1156.0	2023-05-24
Enamine	EN300-695996-0.5g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	0.5g	$1207.0	2023-05-24
Enamine	EN300-695996-1.0g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	1g	$1256.0	2023-05-24
Enamine	EN300-695996-2.5g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	2.5g	$2464.0	2023-05-24
Enamine	EN300-695996-5.0g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	5g	$3645.0	2023-05-24
Enamine	EN300-695996-10.0g	2-(2-tert-butyl-1,3-oxazol-4-yl)acetonitrile	198075-83-1	10g	$5405.0	2023-05-24